Cas no 27979-58-4 (5,7-Dihydroxy-2-benzofuran-1(3H)-one)

• Product Name: 5,7-Dihydroxy-2-benzofuran-1(3H)-one
• CAS No: 27979-58-4
• MF: C₈H₆O₄
• MW: 166.130842685699
• CID: 1110266
• PubChem ID: 11062751
• Update Time: 2025-08-04

5,7-Dihydroxy-2-benzofuran-1(3H)-one Chemical and Physical Properties

Names and Identifiers

• 5,7-dihydroxy-1(3H)-Isobenzofuranone
• 5,7-dihydroxy-3H-2-benzofuran-1-one
• 5,7-Dihydroxyphthalide
• 1(3H)-Isobenzofuranone, 5,7-dihydroxy-
• 5,7-Dihydroxy-2-benzofuran-1(3H)-one
• MFCD15146119
• CHEMBL4076121
• 27979-58-4
• starbld0038605
• 5, 7-dihydroxy-3H-2-benzofuran-1-one
• E87538
• 5,7-DIHYDROXY-1,3-DIHYDRO-2-BENZOFURAN-1-ONE
• 5,7-dihydroxyisobenzofuran-1(3H)-one
• AKOS023398778
• DTXSID30453767

• Inchi： 1S/C8H6O4/c9-5-1-4-3-12-8(11)7(4)6(10)2-5/h1-2,9-10H,3H2
• InChI Key： MASWIRTUXFZGAF-UHFFFAOYSA-N
• SMILES： O1C(C2C(=CC(=CC=2C1)O)O)=O

Computed Properties

• Exact Mass: 166.02658
• Monoisotopic Mass: 166.02660867g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.8
• XLogP3: 1.2

Experimental Properties

• Color/Form: Powder
• Density: 1.6±0.1 g/cm3
• Boiling Point: 500.3±39.0 °C at 760 mmHg
• Flash Point: 217.8±20.6 °C
• PSA: 66.76
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

5,7-Dihydroxy-2-benzofuran-1(3H)-one Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Hydroxybenzoic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Hydroxybenzoic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on 5,7-Dihydroxy-2-benzofuran-1(3H)-one

Introduction to 5,7-Dihydroxy-2-benzofuran-1(3H)-one (CAS No. 27979-58-4)

5,7-Dihydroxy-2-benzofuran-1(3H)-one, identified by its Chemical Abstracts Service number (CAS No. 27979-58-4), is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry due to its versatile structural framework and potential biological activities. This compound belongs to the benzofuran class, which is a prominent scaffold in medicinal chemistry, often exhibiting a wide range of pharmacological properties. The presence of hydroxyl groups at the 5th and 7th positions, along with the carbonyl functionality at the 1(3H) position, contributes to its unique reactivity and interaction with biological targets.

The structural motif of 5,7-Dihydroxy-2-benzofuran-1(3H)-one makes it a valuable intermediate in the synthesis of more complex molecules. Its benzofuran core is a common feature in natural products and synthetic drugs, with derivatives known for their antimicrobial, anti-inflammatory, and anticancer properties. The hydroxyl substituents enhance its solubility in polar solvents, facilitating its use in various chemical reactions and biological assays.

In recent years, there has been a surge in research focused on natural product-inspired scaffolds due to their proven efficacy and safety profiles. 5,7-Dihydroxy-2-benzofuran-1(3H)-one has been explored as a precursor in the development of novel therapeutic agents. For instance, studies have demonstrated its role in generating derivatives that exhibit potent inhibitory effects on enzymes implicated in metabolic disorders. The compound’s ability to undergo selective modifications allows chemists to fine-tune its biological activity, making it a promising candidate for further pharmacological investigation.

One of the most compelling aspects of 5,7-Dihydroxy-2-benzofuran-1(3H)-one is its potential as a kinase inhibitor. Kinases are enzymes that play crucial roles in cell signaling pathways, and their dysregulation is associated with numerous diseases, including cancer. Researchers have synthesized analogs of this compound that target specific kinases, leading to the discovery of molecules with significant therapeutic potential. The hydroxyl groups provide opportunities for hydrogen bonding interactions with protein targets, enhancing binding affinity and selectivity.

The synthesis of 5,7-Dihydroxy-2-benzofuran-1(3H)-one can be achieved through several routes, including cyclization reactions and oxidation processes. Advanced synthetic methodologies have enabled the production of this compound with high purity and yield, making it more accessible for industrial applications. Additionally, green chemistry principles have been applied to develop more sustainable synthetic pathways, reducing waste and energy consumption.

From a biochemical perspective, 5,7-Dihydroxy-2-benzofuran-1(3H)-one has been investigated for its effects on cellular pathways relevant to neurodegenerative diseases. Preliminary studies suggest that derivatives of this compound may modulate neurotransmitter release and protect against oxidative stress-induced damage. These findings highlight its potential as a neuroprotective agent and warrant further exploration in preclinical models.

The pharmaceutical industry has taken notice of the promising properties of 5,7-Dihydroxy-2-benzofuran-1(3H)-one, leading to several ongoing clinical trials where related compounds are being tested for efficacy and safety. These trials aim to validate the compound’s potential in treating conditions such as inflammation-related disorders and certain types of cancer. The outcomes of these trials could pave the way for new treatment options based on this scaffold.

In conclusion,5,7-Dihydroxy-2-benzofuran-1(3H)-one (CAS No. 27979-58-4) is a structurally interesting and biologically relevant compound with diverse applications in pharmaceutical research. Its unique combination of functional groups makes it an excellent candidate for drug discovery efforts aimed at developing novel therapeutics for various diseases. As research continues to uncover new applications for this molecule，its importance in medicinal chemistry is likely to grow even further.